ethyl 5-chloro-5'-[(4-nitrobenzoyl)amino]-2,3'-bithiophene-4'-carboxylate

• IUPAC Name: ethyl 4-(5-chlorothiophen-2-yl)-2-[(4-nitrobenzoyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C18H13ClN2O5S2/c1-2-26-18(23)15-12(13-7-8-14(19)28-13)9-27-17(15)20-16(22)10-3-5-11(6-4-10)21(24)25/h3-9H,2H2,1H3,(H,20,22)
• InChI Key: SGPSJISPDQGCIY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=C(S2)Cl)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H13ClN2O5S2
• Molecular Weight: 436.9 g/mol

Description

Ethyl 5-chloro-5'-[(4-nitrobenzoyl)amino]-2,3'-bithiophene-4'-carboxylate is a chemical compound that belongs to the class of bithiophene derivatives. This compound has been synthesized and extensively studied due to its potential applications in various scientific fields.

Scientific Research Applications

Ethyl 5-chloro-5'-[(4-nitrobenzoyl)amino]-2,3'-bithiophene-4'-carboxylate has been extensively studied for its potential applications in various scientific fields. One of the main applications of this compound is in the field of organic electronics. This compound has been shown to exhibit excellent charge transport properties, making it a promising candidate for use in organic field-effect transistors (OFETs) and other electronic devices.

Mechanism of Action

The mechanism of action of ethyl 5-chloro-5'-[(4-nitrobenzoyl)amino]-2,3'-bithiophene-4'-carboxylate is not fully understood. However, it is believed that the compound acts by facilitating the movement of charge carriers through the material, thereby improving the device performance.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of ethyl 5-chloro-5'-[(4-nitrobenzoyl)amino]-2,3'-bithiophene-4'-carboxylate. However, it has been shown to be non-toxic and biocompatible, making it a promising candidate for use in biomedical applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 5-chloro-5'-[(4-nitrobenzoyl)amino]-2,3'-bithiophene-4'-carboxylate in lab experiments is its excellent charge transport properties. This makes it a valuable tool for studying the electronic properties of materials. However, one of the limitations of using this compound is its limited solubility in common solvents, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for the study of ethyl 5-chloro-5'-[(4-nitrobenzoyl)amino]-2,3'-bithiophene-4'-carboxylate. One potential direction is the development of new synthetic methods to improve the yield and purity of the compound. Another direction is the investigation of the compound's potential applications in other scientific fields, such as optoelectronics and energy storage. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential biomedical applications.
In conclusion, ethyl 5-chloro-5'-[(4-nitrobenzoyl)amino]-2,3'-bithiophene-4'-carboxylate is a promising compound with potential applications in various scientific fields. Its excellent charge transport properties make it a valuable tool for studying the electronic properties of materials, and its biocompatibility makes it a promising candidate for use in biomedical applications. Further research is needed to fully understand the compound's mechanism of action and to explore its potential applications in other fields.

Synthesis Methods

The synthesis of ethyl 5-chloro-5'-[(4-nitrobenzoyl)amino]-2,3'-bithiophene-4'-carboxylate involves the reaction of 5-chloro-2,3-bis(ethoxycarbonyl)thiophene with 4-nitrobenzoyl chloride in the presence of aluminum chloride. The resulting intermediate is then reacted with 2,3-bis(ethoxycarbonyl)thiophene in the presence of potassium tert-butoxide to yield the final product.